6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide

• IUPAC Name: 6-fluoro-N-[2-(1-methylimidazol-2-yl)-1-phenylethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H17FN4O/c1-23-10-9-20-17(23)11-15(13-5-3-2-4-6-13)22-18(24)14-7-8-16(19)21-12-14/h2-10,12,15H,11H2,1H3,(H,22,24)
• InChI Key: XRMYPSQSMWQGTA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CC(C2=CC=CC=C2)NC(=O)C3=CN=C(C=C3)F
• Molecular Formula: C18H17FN4O
• Molecular Weight: 324.4 g/mol

Description

6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide, also known as FMIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMIP belongs to the class of pyridine carboxamide derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

Biochemical Pathways

Without specific information, it’s difficult to say which biochemical pathways “6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide” might affect. Imidazole-containing compounds have been found to impact a wide range of biochemical pathways .

Pharmacokinetics

The presence of the fluorine atom might influence the compound’s pharmacokinetic properties, as fluorine is often added to drugs to improve their stability and bioavailability .

Advantages and Limitations for Lab Experiments

6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide has several advantages for lab experiments, including its high purity and selectivity for cancer cells. Additionally, 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide has been shown to have a low toxicity profile in animal models. However, 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide also has limitations, including its relatively short half-life and limited solubility in aqueous solutions.

Future Directions

Future research on 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide could focus on optimizing its synthesis method to improve yield and purity. Additionally, further studies could investigate the potential use of 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide as a diagnostic agent for cancer. Other future directions could include investigating the potential use of 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide in combination with other cancer therapies to enhance its efficacy. Overall, 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide has significant potential for further research and development in the field of cancer therapeutics.

Synthesis Methods

The synthesis of 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide involves the reaction of 6-fluoronicotinoyl chloride with 2-(1-methylimidazol-2-yl)-1-phenylethylamine in the presence of a base. The resulting product is then treated with 3-cyanopyridine to yield 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide. This synthesis method has been optimized for high yield and purity, making 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide a feasible compound for scientific research.

Scientific Research Applications

6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide has been studied for its potential therapeutic applications, particularly in the treatment of cancer. 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research. Additionally, 6-Fluoro-N-[2-(1-methylimidazol-2-YL)-1-phenylethyl]pyridine-3-carboxamide has been studied for its potential use as a diagnostic agent for cancer due to its ability to selectively bind to cancer cells.